Cas no 17201-43-3 (4-Cyanobenzyl bromide)

• Product Name: 4-Cyanobenzyl bromide
• CAS No: 17201-43-3
• MF: C₈H₆BrN
• MW: 196.043941020966
• MDL: MFCD00001829
• CID: 50682
• PubChem ID: 86996
• Update Time: 2025-04-18

4-Cyanobenzyl bromide Chemical and Physical Properties

Names and Identifiers

• 4-Cyanobenzyl bromide
• 4-(Bromomethyl)benzonitrile
• alpha-bromo-para-tolunitrile
• alpha-bromo-p-toluonitrile
• 4-Bromomethylbenzonitrile
• 4-bromomethyl-benzonitrile
• A-ACETYLMANDELIC ACID
• alpha-Bromo-p-tolunitrile
• p-Cyanobenzyl Bromide
• α-Bromo-p-tolunitrile
• 4CNBB
• NSC 95792
• AKOS BC-3028
• 4-Cyanobenzyl
• A-BROMO-P-TOLUNITRILE
• à-bromo-p-tolunitrile
• CYANOBENZYLBROMIDE(P-)
• AKOS BBS-00003970
• Benzonitrile, 4-(bromomethyl)-
• p-(Bromomethyl)benzonitrile
• 4-Cyano benzyl bromide
• Benzonitrile, p-(bromomethyl)-
• .alpha.-Bromo-p-tolunitrile
• p-Tolunitrile, .alpha.-bromo-
• p-Toluonitrile, .alpha.-bromo-
• UMLFTCYAQPPZER-UHFFFAO
• 4-(bromo-methyl)-benzonitrile
• p-(Bromomethyl)benzonitrile;p-Tolunitrile, alpha-bromo-;p-Toluonitrile, alpha-bromo-
• p-cyanobenzylbromide
• 4-(Bromomethyl)benzonitrile, purum, >=95.0% (HPLC)
• UNII-RV332B84ZG
• NSC95792
• AC-8256
• NCIOpen2_001738
• A905245
• BP-21342
• SCHEMBL531
• a-bromo-p-toluonitrile
• p-Toluonitrile, alpha-bromo-
• NSC-95792
• AM20060010
• FT-0622123
• EN300-17712
• doi:10.14272/UMLFTCYAQPPZER-UHFFFAOYSA-N.1
• alpha-bromo-4-tolunitrile
• p-Tolunitrile, alpha-bromo-
• BCP22608
• CS-W001931
• alpha-bromo-4-toluonitrile
• 1-(bromomethyl)-4-cyanobenzene
• 4-bromomethyl benzonitrile
• DTXSID40864744
• 1-bromomethyl-4-cyanobenzene
• RV332B84ZG
• BB 0259257
• para-cyanobenzyl bromide
• GS-3163
• 4-cyano benzylbromide
• 10.14272/UMLFTCYAQPPZER-UHFFFAOYSA-N
• 17201-43-3
• p-cyano-benzyl bromide
• 4-(bromo-methyl)benzonitrile
• 4-(Bromomethyl)benzonitrile, 99%
• (4-cyanophenyl)methyl bromide
• alpha-bromo-p-cyanotoluene
• 4-cyanobenzylbromide
• NS00055087
• MFCD00001829
• EINECS 241-246-0
• 4-cyano-benzylbromide
• 4-cyanobenzyl-bromide
• a-bromo p-tolunitrile
• 4-(bromomethyl)-benzonitrile
• AKOS000268730
• Q-200404
• 4-cyano-benzyl bromide
• Z56995138
• InChI=1/C8H6BrN/c9-5-7-1-3-8(6-10)4-2-7/h1-4H,5H
• C1398
• A25002
• ALBB-012220
• STL168878
• DB-016181

• MDL： MFCD00001829
• Inchi： 1S/C8H6BrN/c9-5-7-1-3-8(6-10)4-2-7/h1-4H,5H2
• InChI Key： UMLFTCYAQPPZER-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(C#N)=CC=1
• BRN： 636717

Computed Properties

• Exact Mass: 194.96800
• Monoisotopic Mass: 194.968
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2
• Topological Polar Surface Area: 23.8

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.5466 (rough estimate)
• Melting Point: 115.0 to 118.0 deg-C
• Boiling Point: 143°C/12mmHg(lit.)
• Flash Point: 125.1±22.6 °C
• Refractive Index: 1.6550 (estimate)
• Water Partition Coefficient: Soluble in chloroform and methanol. Insoluble in water.
• PSA: 23.79000
• LogP: 2.45318
• Solubility: Uncertain

4-Cyanobenzyl bromide Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H290-H302+H312+H332-H314-H317-H334
• Warning Statement： P234-P260-P264-P270-P271-P272-P280-P284-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P405-P406-P501
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34-42/43
• Safety Instruction： S22-S26-S36/37/39-S45-S28A
• FLUKA BRAND F CODES：10-19-21
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• TSCA：Yes
• Storage Condition：Store at room temperature
• Safety Term：8
• Packing Group：II
• Risk Phrases：R34
• Packing Group：II
• Hazard Level：8

Related Categories

• Material Chemicals High Polymer Materials